Cas no 2097865-81-9 (2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide
• CAS No: 2097865-81-9
• MF: C₁₈H₁₆ClNO₃S
• MW: 361.842542648315
• CID: 5844642
• PubChem ID: 126852465
• Update Time: 2025-07-01

2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide
• 2-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide
• AKOS032465601
• 2-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]acetamide
• F6506-1723
• 2097865-81-9

• Inchi： 1S/C18H16ClNO3S/c19-15-5-2-1-4-13(15)10-17(21)20-12-18(22,14-7-8-23-11-14)16-6-3-9-24-16/h1-9,11,22H,10,12H2,(H,20,21)
• InChI Key： BZEIYHBWMZHHHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC(C1=CC=CS1)(C1=COC=C1)O)=O

Computed Properties

• Exact Mass: 361.0539422g/mol
• Monoisotopic Mass: 361.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide (CAS No. 2097865-81-9)

The compound 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide (CAS No. 2097865-81-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This acetamide derivative combines multiple heterocyclic moieties, including furan and thiophene, which are known for their electron-rich properties and versatility in drug design. The presence of a chlorophenyl group further enhances its reactivity, making it a valuable intermediate for synthesizing more complex compounds.

In the context of current research trends, 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide is often explored for its potential role in medicinal chemistry. Researchers are particularly interested in its ability to interact with biological targets, given its hybrid structure that merges aromatic and heterocyclic components. The hydroxyethyl bridge in the molecule offers a flexible linkage, which could be pivotal in designing small-molecule inhibitors or modulators for various enzymes and receptors. This aligns with the growing demand for targeted therapies in treating complex diseases.

From a synthetic chemistry perspective, the compound's CAS No. 2097865-81-9 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step reactions, including amide coupling and heterocyclic functionalization, which are areas of active methodological development. The integration of furan-3-yl and thiophen-2-yl groups into the same scaffold is a notable achievement, as these rings often require careful handling to avoid side reactions. Such synthetic challenges are frequently discussed in forums and publications focused on advanced organic synthesis.

The compound's physicochemical properties, such as its solubility, stability, and optical characteristics, are also of interest to material scientists. For instance, the thiophene moiety is known for its conductive properties, raising questions about whether this molecule could be adapted for organic electronics or photovoltaic applications. These inquiries reflect broader industry trends toward sustainable materials and green chemistry, which dominate contemporary scientific discourse.

Another area where 2-(2-chlorophenyl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylacetamide is relevant is in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its interactions with proteins or other biomolecules. These computational approaches are increasingly popular due to their cost-effectiveness and speed, addressing the need for high-throughput screening in drug discovery pipelines.

In summary, CAS No. 2097865-81-9 represents a fascinating case study in the intersection of pharmaceutical research, material science, and synthetic methodology. Its multifaceted applications and structural complexity make it a subject of ongoing investigation, particularly as the scientific community seeks to address pressing challenges in healthcare and technology. Future studies may reveal even more innovative uses for this compound, solidifying its place in the landscape of modern chemistry.